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Compound of Interest

Compound Name: Vinyl palmitate

Cat. No.: B1583765 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Retinyl palmitate, a synthetic ester of retinol (Vitamin A) and palmitic acid, is a widely utilized

and more stable alternative to retinol in pharmaceutical and cosmetic formulations.[1][2] Its

increased stability against heat and light makes it a preferred active ingredient.[3] While

chemical synthesis methods exist, they often involve harsh conditions, leading to by-product

formation and difficulties in purification.[4][5] Chemo-enzymatic synthesis offers a greener and

more efficient alternative, employing mild reaction conditions and high catalytic selectivity.[2][5]

[6] This document provides detailed protocols for a two-step chemo-enzymatic synthesis of

retinyl palmitate, along with quantitative data and analytical methods.

Experimental Workflow
The chemo-enzymatic synthesis of retinyl palmitate from retinyl acetate follows a two-step

process: chemical hydrolysis of retinyl acetate to retinol, followed by enzymatic esterification of

retinol with palmitic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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